Cas no 1020934-33-1 (3-fluoro-4-(1H-1,2,4-triazol-1-yl)benzoic acid)
1020934-33-1 structure
Product Name:3-fluoro-4-(1H-1,2,4-triazol-1-yl)benzoic acid
CAS No:1020934-33-1
MF:C9H6FN3O2
MW:207.161244869232
MDL:MFCD11156563
CID:4568035
PubChem ID:28604576
Update Time:2023-08-10
3-fluoro-4-(1H-1,2,4-triazol-1-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-fluoro-4-(1H-1,2,4-triazol-1-yl)benzoic acid
- 3-fluoro-4-(1,2,4-triazol-1-yl)benzoic acid
- 3-fluoro-4-[1,2,4]triazol-1-yl-benzoic acid
- 3-Fluoro-4-(1H-1,2,4-triazol-1-yl)-benzoic acid
- Z1259335887
-
- MDL： MFCD11156563
- Inchi： 1S/C9H6FN3O2/c10-7-3-6(9(14)15)1-2-8(7)13-5-11-4-12-13/h1-5H,(H,14,15)
- InChI Key： FYAPQLBJDAVMRQ-UHFFFAOYSA-N
- SMILES： FC1C=C(C(=O)O)C=CC=1N1C=NC=N1
Computed Properties
- Exact Mass: 207.044405g/mol
- Monoisotopic Mass: 207.044405g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 207.16g/mol
- XLogP3: 1.3
- Topological Polar Surface Area: 68
3-fluoro-4-(1H-1,2,4-triazol-1-yl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F592545-10mg |
3-Fluoro-4-(1H-1,2,4-triazol-1-yl)benzoic Acid |
1020934-33-1 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | F592545-50mg |
3-Fluoro-4-(1H-1,2,4-triazol-1-yl)benzoic Acid |
1020934-33-1 | 50mg |
$ 185.00 | 2022-06-04 | ||
| TRC | F592545-100mg |
3-Fluoro-4-(1H-1,2,4-triazol-1-yl)benzoic Acid |
1020934-33-1 | 100mg |
$ 295.00 | 2022-06-04 | ||
| Chemenu | CM422128-250mg |
3-fluoro-4-(1H-1,2,4-triazol-1-yl)benzoic acid |
1020934-33-1 | 95%+ | 250mg |
$353 | 2023-02-03 | |
| Chemenu | CM422128-500mg |
3-fluoro-4-(1H-1,2,4-triazol-1-yl)benzoic acid |
1020934-33-1 | 95%+ | 500mg |
$648 | 2023-02-03 | |
| Chemenu | CM422128-1g |
3-fluoro-4-(1H-1,2,4-triazol-1-yl)benzoic acid |
1020934-33-1 | 95%+ | 1g |
$822 | 2023-02-03 | |
| Enamine | EN300-88731-0.05g |
3-fluoro-4-(1H-1,2,4-triazol-1-yl)benzoic acid |
1020934-33-1 | 95% | 0.05g |
$174.0 | 2024-05-21 | |
| Enamine | EN300-88731-0.1g |
3-fluoro-4-(1H-1,2,4-triazol-1-yl)benzoic acid |
1020934-33-1 | 95% | 0.1g |
$257.0 | 2024-05-21 | |
| Enamine | EN300-88731-0.25g |
3-fluoro-4-(1H-1,2,4-triazol-1-yl)benzoic acid |
1020934-33-1 | 95% | 0.25g |
$367.0 | 2024-05-21 | |
| Enamine | EN300-88731-0.5g |
3-fluoro-4-(1H-1,2,4-triazol-1-yl)benzoic acid |
1020934-33-1 | 95% | 0.5g |
$579.0 | 2024-05-21 |
3-fluoro-4-(1H-1,2,4-triazol-1-yl)benzoic acid Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
1020934-33-1 (3-fluoro-4-(1H-1,2,4-triazol-1-yl)benzoic acid) Related Products
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